4-(2-chlorobenzyl)-N-(3-chloro-2-methylphenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-[(2-chlorophenyl)methyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C19H21Cl2N3S/c1-14-16(20)7-4-8-18(14)22-19(25)24-11-9-23(10-12-24)13-15-5-2-3-6-17(15)21/h2-8H,9-13H2,1H3,(H,22,25)
• InChI Key: UUWSMJYNAXEWFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)N2CCN(CC2)CC3=CC=CC=C3Cl
• Molecular Formula: C19H21Cl2N3S
• Molecular Weight: 394.4 g/mol

Description

4-(2-chlorobenzyl)-N-(3-chloro-2-methylphenyl)-1-piperazinecarbothioamide is a chemical compound that has gained interest among scientific researchers due to its potential therapeutic properties. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological activities.

Mechanism of Action

The exact mechanism of action of 4-(2-chlorobenzyl)-N-(3-chloro-2-methylphenyl)-1-piperazinecarbothioamide is not fully understood. However, it has been hypothesized that the compound acts on various molecular targets in the body, including neurotransmitter receptors, ion channels, and enzymes. The compound has been reported to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability. It has also been shown to inhibit the activity of enzymes such as COX-2 and MAO-B, which are involved in the inflammatory response and neurotransmitter metabolism, respectively.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and increase the levels of anti-inflammatory cytokines, such as IL-10. The compound has also been shown to modulate the activity of neurotransmitters, such as serotonin, dopamine, and noradrenaline, which are involved in the regulation of mood, behavior, and pain perception.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2-chlorobenzyl)-N-(3-chloro-2-methylphenyl)-1-piperazinecarbothioamide in lab experiments is its potential therapeutic properties. The compound has shown promising results in various disease models, and it could be a potential candidate for drug development. However, one of the limitations of using this compound is its low solubility in water, which could affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 4-(2-chlorobenzyl)-N-(3-chloro-2-methylphenyl)-1-piperazinecarbothioamide. One of the directions is to investigate its potential as a therapeutic agent for various diseases, such as cancer, inflammation, and neurological disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in animal models and humans. Additionally, the molecular targets and signaling pathways of the compound could be further explored to understand its mechanism of action. Finally, the synthesis method of the compound could be optimized to improve its yield and purity.
Conclusion:
In conclusion, this compound is a chemical compound that has potential therapeutic properties. The compound has been studied for its anti-inflammatory, analgesic, anticonvulsant, and antidepressant activities, as well as its anticancer properties. The exact mechanism of action of the compound is not fully understood, but it has been hypothesized to act on various molecular targets in the body. The compound has various biochemical and physiological effects, and it could be a potential candidate for drug development. However, the low solubility of the compound in water is a limitation for its use in lab experiments. There are several future directions for the research on this compound, including investigating its potential as a therapeutic agent for various diseases and optimizing its synthesis method.

Scientific Research Applications

4-(2-chlorobenzyl)-N-(3-chloro-2-methylphenyl)-1-piperazinecarbothioamide has been studied for its potential therapeutic properties in various diseases. It has been reported to have anti-inflammatory, analgesic, anticonvulsant, and antidepressant activities. The compound has also been tested for its anticancer properties, and it has shown promising results in inhibiting the growth of cancer cells.